(2E)-3-(4-methoxyphenyl)-N-[2-methyl-6-(propan-2-yl)phenyl]prop-2-enamide
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Overview
Description
(2E)-3-(4-methoxyphenyl)-N-[2-methyl-6-(propan-2-yl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C20H23NO2 and its molecular weight is 309.409. The purity is usually 95%.
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Scientific Research Applications
Hepatoprotective Activities
A study involving phenolic amides related to (2E)-3-(4-methoxyphenyl)-N-[2-methyl-6-(propan-2-yl)phenyl]prop-2-enamide identified compounds with significant hepatoprotective activities. These compounds were effective against tacrine-induced cytotoxicity in HepG2 cells, a human liver cancer cell line (Byun et al., 2010).
Anticonvulsant Properties
Another research explored a series of compounds structurally similar to this compound, revealing significant anticonvulsant activities in rodent models. These findings suggest potential applications in managing seizures (Gunia-Krzyżak et al., 2017).
Structural and Spectroscopic Studies
In the realm of structural chemistry, related compounds have been characterized by X-ray diffraction and computational studies, providing insights into their molecular structure and potential interactions (Nycz et al., 2011).
Enamine Chemistry
Enamino-thiones, which are chemically related, were studied for their preparation and alkylation properties. Such research is crucial in synthetic chemistry and might provide insights into the synthesis of complex molecules including pharmaceuticals (Rasmussen et al., 1981).
Synthesis and Crystal Structures
The synthesis and crystal structures of chalcone derivatives closely related to this compound have been investigated. Such studies are fundamental in understanding the physical and chemical properties of these compounds (Salian et al., 2018).
Antibacterial and Antifungal Agents
Research on 2-(6-methoxy-2-naphthyl)propionamide derivatives, which have structural similarities, demonstrated significant antibacterial and antifungal activities. This suggests potential applications in developing new antimicrobial agents (Helal et al., 2013).
Synthesis of Enaminones
The synthesis of enaminones structurally similar to the subject compound has been explored, leading to potential applications in the synthesis of complex organic molecules (Mahesha et al., 2021).
Mechanism of Action
Target of Action
The primary targets of this compound are two cytochrome P450s involved in diterpene biosynthesis in plants . These enzymes play a crucial role in the biosynthesis of diterpenes, a class of specialized metabolites that function in herbivore defense .
Mode of Action
The compound interacts with its targets, the cytochrome P450s, in a way that leads to the hydroxylation of diterpene derivatives . This hydroxylation is a key step in the biosynthetic pathway of these metabolites .
Biochemical Pathways
The affected biochemical pathway is the diterpene biosynthesis pathway. The compound’s interaction with the cytochrome P450s leads to the hydroxylation of diterpene derivatives . This results in the production of postingestive backbone hydroxylation products, which inhibit herbivore sphingolipid biosynthesis .
Result of Action
The result of the compound’s action is twofold. Firstly, it causes severe autotoxicity symptoms in plants, resulting from the inhibition of sphingolipid biosynthesis by noncontrolled hydroxylated diterpene derivatives . Secondly, the compound’s defensive function is achieved by inhibiting herbivore sphingolipid biosynthesis through postingestive backbone hydroxylation products .
Action Environment
Properties
IUPAC Name |
(E)-3-(4-methoxyphenyl)-N-(2-methyl-6-propan-2-ylphenyl)prop-2-enamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO2/c1-14(2)18-7-5-6-15(3)20(18)21-19(22)13-10-16-8-11-17(23-4)12-9-16/h5-14H,1-4H3,(H,21,22)/b13-10+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPQVXHJLNQTJGX-JLHYYAGUSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(C)C)NC(=O)C=CC2=CC=C(C=C2)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=CC=C1)C(C)C)NC(=O)/C=C/C2=CC=C(C=C2)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.